Cas no 899743-65-8 (3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one)

• Product Name: 3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one
• CAS No: 899743-65-8
• MF: C₁₉H₁₅ClN₂O₃S
• MW: 386.852002382278
• CID: 5487722
• Update Time: 2025-07-09

3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-[[(3-chlorophenyl)methyl]thio]-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-
• 3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C19H15ClN2O3S/c20-14-3-1-2-13(10-14)12-26-18-19(23)22(7-6-21-18)15-4-5-16-17(11-15)25-9-8-24-16/h1-7,10-11H,8-9,12H2
• InChI Key： QHWPYYKKPBJODF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C3OCCOC3=C2)C=CN=C1SCC1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one

Comprehensive Analysis of 3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one (CAS No. 899743-65-8)

In the realm of organic chemistry and pharmaceutical research, 3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one (CAS No. 899743-65-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. Its molecular framework combines a benzodioxin moiety with a pyrazinone core, linked via a methylsulfanyl bridge, making it a subject of interest for researchers exploring novel bioactive molecules.

The CAS No. 899743-65-8 compound is frequently discussed in the context of structure-activity relationship (SAR) studies, where its chlorophenyl and benzodioxin groups are scrutinized for their electronic and steric effects. Recent trends in AI-driven drug design have highlighted the importance of such scaffolds in virtual screening and molecular docking simulations. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the prevalence of similar structures in FDA-approved drugs. This aligns with the growing demand for targeted therapies in oncology and neurology, where heterocyclic compounds play a central role.

From a synthetic chemistry perspective, the preparation of 3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one involves multi-step reactions, often employing Pd-catalyzed cross-coupling or nucleophilic substitution strategies. The methylsulfanyl linker, in particular, offers versatility for further derivatization, a feature highly valued in medicinal chemistry. Laboratories focusing on high-throughput screening (HTS) frequently include this compound in their libraries due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for bioavailability optimization.

Environmental and green chemistry considerations have also influenced recent studies on this molecule. Innovations in solvent-free synthesis and catalytic recycling aim to reduce the ecological footprint of producing such complex structures. This resonates with the broader scientific community's shift toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial databases. Additionally, the compound's stability under various pH conditions makes it a candidate for formulation studies, particularly in oral drug delivery systems.

In summary, 3-{(3-chlorophenyl)methylsulfanyl}-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydropyrazin-2-one (CAS No. 899743-65-8) exemplifies the intersection of structural complexity and therapeutic potential. Its relevance in drug discovery pipelines and alignment with contemporary research paradigms ensure its continued prominence in scientific literature. Future directions may explore its polypharmacology or repurposing for emerging diseases, further solidifying its role in precision medicine.